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Compound of Interest

Compound Name: (-)-beta-Copaene

Cat. No.: B108700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of (-)-beta-Copaene oil. The information is curated for researchers, scientists, and

professionals in drug development, with a focus on quantitative data, detailed experimental

methodologies, and visual representations of relevant biological pathways.

Physicochemical Properties
(-)-beta-Copaene is a tricyclic sesquiterpene hydrocarbon, a significant constituent of various

essential oils. Its chemical and physical properties are crucial for its identification, purification,

and application in research and development. The following table summarizes the key

physicochemical data for (-)-beta-Copaene.
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Property Value Source(s)

Molecular Formula C₁₅H₂₄ [1][2][3]

Molecular Weight 204.35 g/mol [1][2]

CAS Number 317819-78-6 [4][5]

Appearance Oily liquid [5]

Boiling Point
254.00 to 256.00 °C @ 760.00

mm Hg
[6]

Density 0.939 g/mL (Predicted) [5]

Refractive Index (n20/D) ~1.490 (for α-copaene) [4]

Flash Point 105.00 °C (221.00 °F) [6]

Vapor Pressure
0.025000 mmHg @ 25.00 °C

(estimated)
[6]

Water Solubility
0.271 mg/L @ 25 °C

(estimated)
[6]

Optical Rotation

Not explicitly found for (-)-beta-

Copaene. For the related (-)-α-

copaene, the value is

approximately -6°.

[5][7]

Experimental Protocols
Detailed methodologies are essential for the accurate determination of the physicochemical

properties of (-)-beta-Copaene oil. The following are standard experimental protocols that can

be employed.

The boiling point of (-)-beta-Copaene oil can be determined using a standard distillation

apparatus.[8][9]

Apparatus: A round-bottom flask, a heating mantle, a condenser, a thermometer, and a

collection flask.
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Procedure:

Place a known volume of (-)-beta-Copaene oil into the round-bottom flask along with a

few boiling chips.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor.

Begin heating the flask gently with the heating mantle.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This temperature is the boiling point.

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

[10]

The density of a liquid is its mass per unit volume. A pycnometer provides a precise method for

this measurement.[11]

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), a balance, and a temperature-controlled water bath.

Procedure:

Clean and dry the pycnometer and weigh it accurately (m1).

Fill the pycnometer with the (-)-beta-Copaene oil, ensuring no air bubbles are present.

Insert the stopper and allow any excess liquid to exit through the capillary.

Place the pycnometer in a water bath at a constant temperature (e.g., 20°C) until it

reaches thermal equilibrium.

Wipe the outside of the pycnometer dry and weigh it (m2).

Empty and clean the pycnometer, then fill it with distilled water and repeat steps 3-5 to get

the weight of the pycnometer filled with water (m3).
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The density (ρ) is calculated using the formula: ρ_oil = ((m2 - m1) / (m3 - m1)) * ρ_water,

where ρ_water is the known density of water at the experimental temperature.

The refractive index is a measure of how light bends as it passes through a substance.[12][13]

[14]

Apparatus: An Abbe refractometer, a light source (typically a sodium D line), and a constant

temperature water bath.

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Ensure the prism of the refractometer is clean and dry.

Apply a few drops of the (-)-beta-Copaene oil onto the prism.

Close the prism and allow the sample to reach the desired temperature (e.g., 20°C) by

circulating water from the water bath.

Adjust the refractometer until the dividing line between the light and dark fields is sharp

and centered in the crosshairs of the eyepiece.

Read the refractive index value from the scale.

Optical rotation is the angle through which the plane of polarized light is rotated when passing

through a sample of a chiral substance.[15][16][17]

Apparatus: A polarimeter, a monochromatic light source (e.g., sodium D line), and a

polarimeter tube.

Procedure:

Calibrate the polarimeter with a blank (solvent used to dissolve the sample).

Prepare a solution of (-)-beta-Copaene oil of a known concentration (c) in a suitable

achiral solvent.
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Fill the polarimeter tube of a known length (l) with the solution, ensuring no air bubbles are

present.

Place the tube in the polarimeter and measure the observed rotation (α).

The specific rotation [α] is calculated using the formula: [α] = α / (l * c).

Signaling Pathways and Mechanisms of Action
(-)-beta-Copaene, like many other sesquiterpenes, is being investigated for its potential

biological activities, including anti-inflammatory and antimicrobial effects.

Sesquiterpenes have been shown to exert anti-inflammatory effects by modulating key

signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein

Kinase (MAPK) pathways.[12][18][19][20] The following diagram illustrates a generalized

pathway.
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Click to download full resolution via product page

Caption: Postulated anti-inflammatory mechanism of (-)-beta-Copaene.

The antimicrobial activity of (-)-beta-Copaene is thought to involve the disruption of the

bacterial cell membrane, a common mechanism for terpenoids. The following workflow outlines

a typical experimental approach to investigate this.
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Antimicrobial Mechanism Investigation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108700#physicochemical-properties-of-beta-
copaene-oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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